Cas no 1234791-67-3 (N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide)

• Product Name: N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide
• CAS No: 1234791-67-3
• MF: C₂₃H₂₄N₄O₃
• MW: 404.461665153503
• CID: 6329400
• PubChem ID: 49688522
• Update Time: 2025-10-31

N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide
• F5033-3138
• 1234791-67-3
• N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]quinoxaline-2-carboxamide
• N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}quinoxaline-2-carboxamide
• N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)quinoxaline-2-carboxamide
• VU0631287-1
• AKOS024492093

• Inchi： 1S/C23H24N4O3/c28-22(16-30-18-6-2-1-3-7-18)27-12-10-17(11-13-27)14-25-23(29)21-15-24-19-8-4-5-9-20(19)26-21/h1-9,15,17H,10-14,16H2,(H,25,29)
• InChI Key： KDCHPAPGIKQXGF-UHFFFAOYSA-N
• SMILES： O=C(COC1C=CC=CC=1)N1CCC(CNC(C2C=NC3C=CC=CC=3N=2)=O)CC1

Computed Properties

• Exact Mass: 404.18484064g/mol
• Monoisotopic Mass: 404.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide

Recent Advances in the Study of N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide (CAS: 1234791-67-3)

N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide (CAS: 1234791-67-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its quinoxaline core and piperidine moiety, has shown promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, structural optimization, and therapeutic potential, making it a subject of intense research.

The primary objective of recent investigations has been to elucidate the mechanism of action of N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide and its potential applications in drug development. Researchers have employed a combination of computational modeling, in vitro assays, and in vivo studies to explore its interactions with various enzymes and receptors. Preliminary findings suggest that this compound exhibits high affinity for certain kinase targets, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases.

One of the key advancements in the study of this compound has been the development of more efficient synthetic routes. Recent publications have detailed novel methodologies for the preparation of N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide, which have improved yield and purity. These advancements are critical for scaling up production and facilitating further pharmacological evaluations. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into the molecular features that contribute to its bioactivity.

In terms of biological activity, recent in vitro studies have demonstrated that N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide exhibits potent inhibitory effects on specific kinases involved in cell proliferation and survival pathways. For instance, it has been shown to effectively inhibit the activity of protein kinase B (Akt), a key regulator of cell growth and apoptosis. These findings have sparked interest in its potential as an anticancer agent, with ongoing studies evaluating its efficacy in preclinical models of various cancers.

Furthermore, the compound's pharmacokinetic properties have been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for determining its suitability as a drug candidate. Early results indicate that N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide has favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index.

In conclusion, the recent research on N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}quinoxaline-2-carboxamide (CAS: 1234791-67-3) highlights its potential as a versatile scaffold for drug development. Its ability to modulate key biological targets, combined with advancements in synthetic chemistry and pharmacokinetic profiling, positions it as a promising candidate for further investigation. Future studies are expected to focus on clinical translation, with the aim of developing novel therapeutics for diseases such as cancer and inflammatory disorders.